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Compound of Interest

Compound Name: Tos-PEG3-methyl ester

Cat. No.: B13718833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

applications, and experimental considerations for Tos-PEG3-methyl ester, a versatile

heterobifunctional crosslinker. This document is intended to serve as a valuable resource for

researchers in bioconjugation, drug delivery, and proteomics.

Core Chemical Properties
Tos-PEG3-methyl ester is a polyethylene glycol (PEG) linker functionalized with a tosyl group

at one terminus and a methyl ester at the other. The presence of the hydrophilic PEG chain

enhances the water solubility of molecules to which it is conjugated.[1][2]

Table 1: Physicochemical Properties of Tos-PEG3-methyl ester
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Property Value Source

Chemical Name

Propanoic acid, 3-[2-[2-[[(4-

methylphenyl)sulfonyl]oxy]etho

xy]ethoxy]-, methyl ester

[3]

Molecular Formula C₁₅H₂₂O₇S [4]

Molecular Weight 346.4 g/mol [4]

CAS Number 2468714-93-2 [5]

Appearance Solid or liquid [2]

Purity Typically ≥95% [6]

Storage
Store at -20°C, keep dry and

avoid sunlight
[7]

Reactivity and Functional Groups
The utility of Tos-PEG3-methyl ester stems from its two distinct functional groups:

Tosyl Group (Tos): The tosyl group is an excellent leaving group, making the adjacent carbon

atom susceptible to nucleophilic substitution.[1][8] This allows for efficient conjugation to

nucleophiles such as the primary amines (e.g., lysine residues in proteins) and thiols (e.g.,

cysteine residues).[8]

Methyl Ester Group: The methyl ester can be hydrolyzed under strong basic conditions to

yield a carboxylic acid.[1] This unmasked carboxyl group can then be activated (e.g., with

EDC/NHS) for subsequent conjugation to primary amines.

Applications in Research and Drug Development
Tos-PEG3-methyl ester is a valuable tool in a variety of applications, including:

Bioconjugation: The tosyl group's reactivity towards nucleophiles makes this linker ideal for

attaching the PEG spacer to proteins, peptides, and other biomolecules. This process,

known as PEGylation, can improve the solubility, stability, and pharmacokinetic profile of

therapeutic proteins.
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PROTAC® Development: As a PEG-based linker, Tos-PEG3-methyl ester can be used in

the synthesis of Proteolysis Targeting Chimeras (PROTACs).[9][10][11] PROTACs are

heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to

its degradation. The PEG linker component can enhance the solubility and cell permeability

of the PROTAC.

Surface Modification: The linker can be used to modify surfaces, such as nanoparticles and

self-assembled monolayers, to introduce a hydrophilic PEG layer, which can reduce non-

specific protein binding.

Experimental Protocols
The following are representative protocols for the use of Tos-PEG3-methyl ester in common

applications. Researchers should optimize these protocols for their specific molecules and

experimental conditions.

General Protocol for Conjugation to a Primary Amine
This protocol describes the reaction of the tosyl group with a primary amine.

Materials:

Tos-PEG3-methyl ester

Amine-containing molecule (e.g., protein, peptide)

Aprotic polar solvent (e.g., DMSO, DMF)

Tertiary amine base (e.g., triethylamine, diisopropylethylamine)

Reaction buffer (e.g., PBS, HEPES, borate buffer, pH 7-9)

Procedure:

Dissolve the amine-containing molecule in the reaction buffer.

Dissolve Tos-PEG3-methyl ester in a small amount of aprotic polar solvent.
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Add the Tos-PEG3-methyl ester solution to the amine-containing molecule solution.

Add the tertiary amine base to the reaction mixture. The final concentration of the base will

depend on the specific reactants.

Allow the reaction to proceed at room temperature for several hours to overnight.

Monitor the reaction progress using an appropriate analytical technique (e.g., LC-MS, SDS-

PAGE).

Purify the conjugate using a suitable method (e.g., dialysis, size exclusion chromatography).

Hydrolysis of the Methyl Ester
This protocol describes the conversion of the methyl ester to a carboxylic acid.

Materials:

Tos-PEG3-methyl ester conjugate

Aqueous base (e.g., 1 M NaOH)

Acid for neutralization (e.g., 1 M HCl)

Procedure:

Dissolve the Tos-PEG3-methyl ester conjugate in a suitable solvent.

Add the aqueous base to the solution.

Stir the reaction at room temperature and monitor the hydrolysis by LC-MS.

Once the reaction is complete, neutralize the solution with the acid.

Purify the resulting carboxylic acid-terminated conjugate.

Quantitative Data
Table 2: Spectral Data for Tos-PEG3-methyl ester
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Data Type Description Source

¹H NMR
Spectrum available from

supplier.
[6]

Table 3: Solubility of a Structurally Related Compound (Tos-PEG3)

Solvent Solubility Source

Water 10 mg/mL (with sonication) [2]

DMSO
100 mg/mL (with sonication

and warming)
[2]

Ethanol 100 mg/mL (with sonication) [2]

Note: This solubility data is for the related compound Tos-PEG3 and should be used as an

estimation for Tos-PEG3-methyl ester.

Mandatory Visualizations
The following diagrams illustrate key concepts and workflows related to the use of Tos-PEG3-
methyl ester.
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Reactants
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Products

Tos-PEG3-methyl ester
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Caption: Workflow for the bioconjugation of a biomolecule using Tos-PEG3-methyl ester.
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PROTAC Synthesis Workflow

Protein of Interest (POI) Ligand
with reactive group
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to Tos-PEG3-Me

Tos-PEG3-methyl ester
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with reactive group

Step 3: Couple to E3 Ligase Ligand

POI-PEG3-Me Intermediate

Step 2: Hydrolyze Methyl Ester

POI-PEG3-COOH

Final PROTAC Molecule
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Caption: A logical workflow for the synthesis of a PROTAC using Tos-PEG3-methyl ester.

Safety and Handling
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A safety data sheet (SDS) for Tos-PEG3-methyl ester may be available from the supplier.[5]

[12] It is recommended to handle the compound in a well-ventilated area and use appropriate

personal protective equipment (PPE), including gloves and safety glasses. For a similar, non-

hazardous PEG-maleimide compound, no specific first aid measures are required for eye

contact, skin contact, or ingestion beyond precautionary flushing and washing. However, it is

always best to consult the specific SDS for the product being used. For a generic fatty acid

methyl ester, it is not classified as hazardous.[13]

Ordering and Availability
Tos-PEG3-methyl ester is commercially available from various suppliers of biochemicals and

PEG linkers.[5][6] It is typically sold in quantities ranging from milligrams to grams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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